![molecular formula C10H18N4O B6207641 1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine CAS No. 2703780-43-0](/img/no-structure.png)
1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine
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Overview
Description
1-(3-(Morpholin-4-yl)propyl)-1H-pyrazol-5-amine, or 1-Morpholin-3-propyl-pyrazole-5-amine (MPP) is an organic compound with a wide range of applications in the fields of science, engineering, and medicine. It is a versatile compound with many potential uses, ranging from the synthesis of pharmaceuticals to the production of polymers. MPP has a wide range of chemical and physical properties, making it a useful compound for many applications.
Mechanism of Action
The mechanism of action of 1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine is not fully understood. However, it is believed that this compound binds to proteins in the body, which can then affect the activity of various enzymes and other proteins. This binding can lead to changes in the activity of the proteins, which can then lead to changes in the activity of other molecules in the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450, which is involved in drug metabolism. It has also been shown to inhibit the activity of proteins involved in cell signaling, such as the protein kinase C. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of applications. In addition, it is a stable compound and is not easily degraded. However, it is important to note that this compound can be toxic in high concentrations, and therefore it should be handled with care.
Future Directions
The potential applications of 1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine are far-reaching, and there is still much to be explored. Some potential future directions for research include the development of new synthetic methods for the production of this compound, the further exploration of its biochemical and physiological effects, and the development of new pharmaceuticals based on this compound. In addition, further research could be conducted into the use of this compound in the synthesis of polymers and organic semiconductors. Finally, further research could be conducted into the use of this compound as a model compound for the study of drug metabolism and pharmacokinetics.
Synthesis Methods
1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine can be synthesized from a variety of starting materials, depending on the desired end product. In general, the synthesis of this compound begins with the reaction of morpholine and propylene oxide in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a mixture of 1-morpholin-3-propyl-pyrazole-5-amine and 1-morpholin-4-yl-propyl-pyrazole-5-amine, which can then be separated by distillation.
Scientific Research Applications
1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine has a variety of scientific research applications, including its use as a model compound for the study of drug metabolism and pharmacokinetics. It has also been used in the synthesis of pharmaceuticals, such as the anti-cancer drug 5-fluorouracil. In addition, this compound has been used in the synthesis of polymers, such as polyurethanes and polyethylene glycols. It has also been used in the synthesis of organic semiconductors, such as polythiophene.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine involves the reaction of 3-(morpholin-4-yl)propylamine with 1H-pyrazol-5-carboxylic acid, followed by reduction of the resulting intermediate.", "Starting Materials": [ "3-(morpholin-4-yl)propylamine", "1H-pyrazol-5-carboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: 3-(morpholin-4-yl)propylamine is reacted with 1H-pyrazol-5-carboxylic acid in ethanol and water mixture in the presence of hydrochloric acid to form the intermediate 1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-carboxamide.", "Step 2: The intermediate is then reduced using sodium borohydride in ethanol and water mixture to form the final product, 1-[3-(morpholin-4-yl)propyl]-1H-pyrazol-5-amine.", "Step 3: The product is purified by recrystallization using ethanol and water mixture and then dried.", "Step 4: The purity of the final product is confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry." ] } | |
2703780-43-0 | |
Molecular Formula |
C10H18N4O |
Molecular Weight |
210.3 |
Purity |
95 |
Origin of Product |
United States |
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